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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzonitrile

Cat. No.: B1330171 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-4-fluorobenzonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Bromo-4-fluorobenzonitrile (CAS No: 36282-26-5). It is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Hazard Identification and Classification
2-Bromo-4-fluorobenzonitrile is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled. It is known to cause skin and serious eye irritation

and may also lead to respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Pictogram:

GHS06: Skull and crossbones (for some isomers, indicating high toxicity)[3]

GHS07: Exclamation mark (indicating skin/eye irritation, acute toxicity)

Hazard Statements:
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H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.

Protection Type Required Equipment Specifications & Rationale

Eye Protection
Safety glasses with side-

shields or Goggles

Must comply with European

Standard EN 166 or OSHA 29

CFR 1910.133 to protect

against splashes and dust.[1]

[2]

Hand Protection Protective gloves

Chemical-resistant gloves are

required. Immediately change

gloves if they become

contaminated.[1][3]

Skin and Body Protection
Long-sleeved clothing /

Laboratory coat

Provides a barrier against

accidental skin contact.[1]

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.

For large-scale operations or in

case of emergency, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator may be necessary.

[1] A self-contained breathing

apparatus should be available

for emergencies.[3]
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Operational and Handling Protocols
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid direct contact with the substance. Do not get in eyes, on skin, or on clothing.[1][5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Take off contaminated clothing and wash it before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4]

Store locked up.[6]

First Aid Measures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove all

contaminated clothes and footwear. If skin

irritation persists, call a physician.[1][3]

Inhalation

Remove the person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1][7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a POISON CENTER or doctor if you feel

unwell. If conscious, give half a litre of water to

drink immediately.[1][3]

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Sweep or shovel the material into a suitable, sealed container for disposal. Avoid

generating dust.

Decontaminate: Clean the spill area thoroughly.

PPE: Wear appropriate personal protective equipment during the entire cleanup process.
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Disposal:

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[3]

This material should be transferred to a suitable container and arranged for collection by a

specialized disposal company.[4]

Do not let the product enter drains.[6]

Chemical Spill Response Workflow
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Workflow for Handling a 2-Bromo-4-fluorobenzonitrile Spill

Chemical Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
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(Minor or Major?)

Minor Spill Procedure

Minor

Major Spill Procedure

Major

Contain Spill with
Inert Absorbent

Notify Emergency Services
and EH&S

Collect Material into
Sealed Container

Decontaminate Spill Area

Dispose of Waste
per Regulations

Secure Area and
Await Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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